Cas no 856414-35-2 (N-Trityl Candesartan Ethyl Ester)

N-Trityl Candesartan Ethyl Ester Properties

Names and Identifiers

• N-Trityl Candesartan Ethyl Ester
• CANDESARTAN N1-TRITYL ETHYL ESTER
• ethyl 2-ethoxy-3-[[4-[2-(1-trityltetrazol-5-yl)phenyl]phenyl]methyl]benzimidazole-4-carboxylate
• Candesartan Impurity 2
• Ethyl 2-ethoxy-1-[[2′-[1-(triphenylmethyl)-1H-tetrazol-5-yl][1,1′-biphenyl]-4-yl]methyl]-1H-benzimidazole-7-carboxylate (ACI)
• 2-Ethoxy-1-[(2′-(1-trityl-1H-tetrazol-5-yl)-1,1′-biphenyl-4-yl)methyl]-7-benzimidazolecarboxylic acid ethyl ester
• SCHEMBL3873571
• 856414-35-2
• Ethyl 2-ethoxy-1-((2'-(1-trityl-1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-benzo[d]imidazole-7-carboxylate
• BCP08526
• DTXSID20475650
• +Expand

• InChIKey： SNFWGZOZIHMCHJ-UHFFFAOYSA-N
• Inchi： 1S/C45H38N6O3/c1-3-53-43(52)39-25-16-26-40-41(39)50(44(46-40)54-4-2)31-32-27-29-33(30-28-32)37-23-14-15-24-38(37)42-47-48-49-51(42)45(34-17-8-5-9-18-34,35-19-10-6-11-20-35)36-21-12-7-13-22-36/h5-30H,3-4,31H2,1-2H3
• SMILES： O=C(C1C2=C(N=C(N2CC2C=CC(C3C(C4N(C(C5C=CC=CC=5)(C5C=CC=CC=5)C5C=CC=CC=5)N=NN=4)=CC=CC=3)=CC=2)OCC)C=CC=1)OCC

Computed Properties

• Exact Mass: 710.30100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 13
• Monoisotopic Mass: 710.30053910g/mol
• Heavy Atom Count: 54
• Complexity: 1120
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.6
• Topological Polar Surface Area: 97Ų

Experimental Properties

• LogP: 8.82070
• PSA: 96.95000
• Refractive Index: 1.656
• Boiling Point: 881.343°C at 760 mmHg
• Melting Point: 160-162°C
• Flash Point: 486.819°C
• Density: 1.22